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Compound of Interest

Compound Name: Cybutryne

Cat. No.: B021153 Get Quote

Introduction

Cybutryne (Irgarol® 1051) is a triazine-based herbicide that has been widely used as a biocide

in antifouling paints for ship hulls. Due to its persistence in the aquatic environment and toxicity

to non-target organisms, particularly marine algae, its use has been restricted or banned in

many regions. Consequently, monitoring its concentration in various environmental

compartments is crucial for assessing ecological risk and verifying compliance with regulations.

This document provides detailed application notes and experimental protocols for the sample

preparation and analysis of cybutryne in water, sediment, and biota. The methods described

are based on established analytical techniques such as Solid-Phase Extraction (SPE) for water

and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for solid matrices, followed

by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Quantitative Performance of
Sample Preparation Methods
The following tables summarize typical performance data for the analysis of cybutryne and

similar triazine herbicides in different environmental matrices. These values are compiled from

various studies and represent expected performance. Actual results may vary depending on

the specific matrix, instrumentation, and laboratory conditions.
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Table 1: Performance Data for Cybutryne Analysis in Water using SPE-LC-MS/MS

Parameter Seawater Freshwater

Recovery (%) 85 - 110% 90 - 109%

LOD (ng/L) 0.5 - 2.0 1.3 - 23.7

LOQ (ng/L) 1.5 - 7.0 5.0 - 50.0

RSD (%) < 15% < 10%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data

are representative values for triazine herbicides.

Table 2: Performance Data for Cybutryne Analysis in Sediment using QuEChERS-GC/MS or

LC-MS/MS

Parameter Marine Sediment Freshwater Sediment

Recovery (%) 64 - 115% 60 - 112%

LOD (µg/kg) 0.1 - 1.0 0.5 - 5.0

LOQ (µg/kg) 0.5 - 5.0 1.0 - 10.0

RSD (%) < 20% < 18%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data

are representative values for pesticide analysis using QuEChERS.

Table 3: Performance Data for Cybutryne Analysis in Biota (Fish Tissue) using Solvent

Extraction & Cleanup
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Parameter Muscle Tissue Liver Tissue

Recovery (%) 88 - 101% 80 - 110%

LOD (µg/kg) 0.1 - 0.5 0.07 - 2.5

LOQ (µg/kg) 0.3 - 1.0 0.12 - 5.0

RSD (%) < 10% < 15%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data

are representative values for organic contaminant analysis in fish tissue.

Experimental Workflow
The general workflow for the analysis of cybutryne in environmental samples involves sample

collection, preparation, extraction, cleanup, and instrumental analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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